Cas no 2361691-30-5 (N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361691-30-5
• MF: C₁₆H₂₈N₂O₂S
• MW: 312.470723152161
• CID: 6464090
• PubChem ID: 145891323
• Update Time: 2025-07-09

N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361691-30-5
• Z1657193810
• EN300-26574768
• N-[3,3-dimethyl-2-(methylsulfanyl)butyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide

• Inchi： 1S/C16H28N2O2S/c1-6-14(19)18-9-7-12(8-10-18)15(20)17-11-13(21-5)16(2,3)4/h6,12-13H,1,7-11H2,2-5H3,(H,17,20)
• InChI Key： ZHXMZKPLRTYVAY-UHFFFAOYSA-N
• SMILES： S(C)C(CNC(C1CCN(C(C=C)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.18714931g/mol
• Monoisotopic Mass: 312.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.7Ų

Additional information on N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide

Introduction to N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361691-30-5)

N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide, identified by its CAS number 2361691-30-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its piperidine core and the presence of multiple functional groups, contribute to its intriguing chemical and pharmacological properties.

The chemical structure of N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide consists of a piperidine ring substituted with a 1-prop-2-enoyl group at the 4-position and an amide moiety at the 1-position. The side chain attached to the piperidine ring is highly substituted, featuring both dimethyl and methylsulfanyl groups. This complex arrangement of functional groups imparts distinct physicochemical properties to the compound, which are crucial for its biological activity and potential therapeutic applications.

In recent years, there has been growing interest in the development of novel pharmacological agents that target specific biological pathways. N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide has emerged as a promising candidate in this context due to its unique structural features. The presence of the piperidine ring, which is a common motif in many bioactive molecules, suggests that this compound may interact with biological targets in a manner similar to other known drugs.

The pharmacological profile of N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide has been the focus of several recent studies. Research indicates that this compound exhibits notable activity against various biological targets, including enzymes and receptors involved in inflammatory responses. The amide group and the double bond in the side chain contribute to its ability to modulate these targets effectively. Furthermore, the lipophilic nature of the side chain enhances its membrane permeability, which is essential for achieving therapeutic efficacy.

The synthesis of N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of key intermediates such as the piperidine derivative, followed by functionalization at the 4-position with a cinnamoyl group. The final step involves amide bond formation between the cinnamoyl group and an appropriate amine precursor. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, are often employed to ensure high yields and purity.

The analytical characterization of N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide is critical for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is employed to assess purity and identify any impurities that may be present in the sample.

In vitro studies have demonstrated that N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide exhibits significant pharmacological activity. For instance, it has been shown to inhibit certain enzymes involved in inflammatory pathways by binding to their active sites. This inhibitory effect leads to reduced production of pro-inflammatory cytokines, which can help alleviate symptoms associated with inflammatory diseases. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for treating neurological disorders.

The potential therapeutic applications of N-(3,3-Dimethyl-2-methylsulfanylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide are broad and diverse. Given its ability to modulate inflammatory pathways, it may be useful in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Furthermore, its neuroprotective properties could make it valuable in the development of treatments for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The safety profile of N-(N-(3,